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Compound of Interest

Compound Name: YM-08

Cat. No.: B12086332 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
YM-08 is a derivative of the Hsp70 inhibitor MKT-077, designed to have improved blood-brain

barrier permeability.[1] It serves as a valuable tool for investigating the therapeutic potential of

Hsp70 inhibition in neurodegenerative diseases, such as tauopathies, and in cancer.[1][2] YM-
08 binds to members of the Heat shock protein 70 (Hsp70) family, including Hsc70 and Hsp72,

thereby modulating their chaperone activity.[1] These application notes provide detailed

protocols for characterizing the binding of YM-08 to Hsp70 proteins and for assessing its

activity in cell-based assays.

Data Presentation
Table 1: In Vitro Binding Affinity of YM-08 to Hsp70 Family Proteins

Target Protein Assay Method
Binding Affinity
(KD)

Reference

Hsc70 (NBD)
Biolayer

Interferometry (BLI)
~4 µM [1]

Hsp72 (HSPA1)
Biolayer

Interferometry (BLI)
~2 µM [1]
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Table 2: Cellular Activity of YM-08

Cell Line Assay Endpoint Value Reference

Medullary

Thyroid

Carcinoma (TT

cells)

Cell Viability IC50
>40-fold higher

than MKT-077
[2]

HeLaC3

(expressing V5-

4R0N tau)

Tau Reduction

Reduction of

phosphorylated

tau

Observed at 30

µM and 100 µM
[1]

Transgenic

Mouse Brain

Slices

(expressing

mutated tau)

Tau Reduction
Reduction of

pS396/404 tau

Observed at 30

µM and 100 µM
[1]

Signaling Pathways
The following diagrams illustrate the key signaling pathways involving Hsp70 that are relevant

to the application of YM-08.
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Extrinsic Pathway

Intrinsic Pathway

Execution Pathway

Cell Survival & Proliferation

Death Receptors
(e.g., DR4/DR5) DISC Pro-caspase-8 Caspase-8

Caspase-3

Mitochondrion Apoptosome
(Apaf-1, Cytochrome c)BAX Pro-caspase-9 Caspase-9

Apoptosis

Hsp70

Inhibits
translocation

Inhibits
formation

AKT

NF-κB

YM-08
Inhibits

Proliferation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12086332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tau HomeostasisChaperone-Mediated Quality Control

Microtubules

Soluble Tau
(unfolded/misfolded)

Dissociation Rebinding

Aggregated Tau
(Oligomers, Filaments)

Aggregation

Proteasome

Degradation

Autophagy

Degradation

Neurodegeneration

Hsp70

Inhibits
Aggregation

Shuttles Tau for
Degradation

Shuttles Tau for
Degradation

YM-08

Inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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